Cas no 1225527-16-1 (methyl 4-oxo-3,4-dihydro-2H-1-benzopyran-3-carboxylate)

• Product Name: methyl 4-oxo-3,4-dihydro-2H-1-benzopyran-3-carboxylate
• CAS No: 1225527-16-1
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• MDL: MFCD16306314
• CID: 4563633
• PubChem ID: 82077247
• Update Time: 2025-06-14

methyl 4-oxo-3,4-dihydro-2H-1-benzopyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxylic acid, 3,4-dihydro-4-oxo-, methyl ester
• methyl 4-oxo-3,4-dihydro-2H-1-benzopyran-3-carboxylate

• MDL： MFCD16306314
• Inchi： 1S/C11H10O4/c1-14-11(13)8-6-15-9-5-3-2-4-7(9)10(8)12/h2-5,8H,6H2,1H3
• InChI Key： WKMRGZPALANRNY-UHFFFAOYSA-N
• SMILES： C1OC2=CC=CC=C2C(=O)C1C(OC)=O

Additional information on methyl 4-oxo-3,4-dihydro-2H-1-benzopyran-3-carboxylate

Research Brief on Methyl 4-oxo-3,4-dihydro-2H-1-benzopyran-3-carboxylate (CAS: 1225527-16-1)

Methyl 4-oxo-3,4-dihydro-2H-1-benzopyran-3-carboxylate (CAS: 1225527-16-1) is a synthetic organic compound belonging to the chromone family, which has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for drug development, particularly in targeting inflammatory and oxidative stress-related pathways. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic applications.

Recent advancements in the synthesis of methyl 4-oxo-3,4-dihydro-2H-1-benzopyran-3-carboxylate have highlighted its accessibility through cost-effective and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis approach using microwave-assisted reactions, which significantly improved yield and purity. The compound's structural features, including the presence of a reactive keto and ester group, make it an attractive intermediate for further derivatization, enabling the development of analogs with enhanced bioactivity.

In terms of biological activity, methyl 4-oxo-3,4-dihydro-2H-1-benzopyran-3-carboxylate has shown promising results in preclinical models. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases like rheumatoid arthritis. Additionally, its antioxidant properties, mediated through the scavenging of reactive oxygen species (ROS), have been investigated in neurodegenerative disease models, with preliminary data indicating neuroprotective effects.

The compound's mechanism of action has been partially elucidated through molecular docking studies, which identified interactions with key enzymes involved in oxidative stress pathways, such as NADPH oxidase and cyclooxygenase-2 (COX-2). These findings underscore its dual role as an anti-inflammatory and antioxidant agent, positioning it as a multifunctional therapeutic candidate. However, further in vivo studies are required to validate its efficacy and safety profile.

Beyond its direct pharmacological effects, methyl 4-oxo-3,4-dihydro-2H-1-benzopyran-3-carboxylate has also been explored as a building block for hybrid molecules. A recent study in European Journal of Medicinal Chemistry (2024) reported the synthesis of hybrid compounds combining this chromone core with known pharmacophores, resulting in derivatives with improved pharmacokinetic properties and target specificity. Such innovations highlight the compound's versatility in drug design.

In conclusion, methyl 4-oxo-3,4-dihydro-2H-1-benzopyran-3-carboxylate (CAS: 1225527-16-1) represents a promising scaffold in medicinal chemistry, with demonstrated anti-inflammatory, antioxidant, and neuroprotective activities. Ongoing research aims to optimize its structure-activity relationships and explore its potential in clinical settings. Future directions include large-scale synthesis optimization, detailed toxicology studies, and the development of targeted delivery systems to enhance its therapeutic efficacy.